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Compound of Interest

Compound Name: Methyl 2-bromopropionate

Cat. No.: B044725

This technical guide provides a comprehensive overview of the key physical properties of
Methyl 2-bromopropionate, specifically its boiling point and density. The information is
tailored for researchers, scientists, and professionals in drug development who require
accurate and reliable data for their work. This document includes a summary of quantitative

data, detailed experimental protocols for the determination of these properties, and a logical
workflow diagram.

Physical Properties of Methyl 2-bromopropionate

Methyl 2-bromopropionate is a colorless to light yellow liquid.[1] A summary of its key
physical properties is presented in the table below. It is important to note that the boiling point
of a liquid is dependent on the ambient pressure.
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Physical Property Value Conditions
Boiling Point 144 °C @ 760 mmHg
51°C @ 19 mmHg[2][3]

145.9+8.0°C @ 760 mmHg[4]

Density 1.50 g/cm3 @ 20°C[5]
1.497 g/mL @ 25°C[2][3]

1.5+0.1 g/cm3 Not Specified[4]

1.4966 g/cm? @ 20°C[6]

Experimental Protocols

The following sections detail the standard laboratory procedures for the determination of the

boiling point and density of a liquid organic compound such as Methyl 2-bromopropionate.

This method is suitable for small sample volumes and provides an accurate determination of

the boiling point.[5]

Apparatus:

Thiele tube or a heating block

e Thermometer (-10 to 200°C range)

o Small test tube (e.g., 75 x 10 mm)

o Capillary tube (sealed at one end)

» Heating mantle or Bunsen burner

o Stand and clamps

e Heat transfer fluid (e.g., mineral oil)

Procedure:
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e A small amount of Methyl 2-bromopropionate (approximately 0.5 mL) is placed into the
small test tube.

e The capillary tube, with its sealed end facing upwards, is placed inside the test tube
containing the sample.

e The test tube is attached to the thermometer using a rubber band or a wire, ensuring the
bulb of the thermometer is level with the sample.

e The entire assembly is then placed in a Thiele tube filled with a heat transfer fluid, or in a
heating block.

e The apparatus is heated gently. As the temperature rises, a stream of bubbles will be
observed escaping from the open end of the capillary tube.[2]

e Heating is continued until a continuous and rapid stream of bubbles is observed. At this
point, the heating is discontinued.

e The liquid will begin to cool, and the rate of bubbling will decrease. The boiling point is the
temperature at which the liquid just begins to enter the capillary tube.[1][5] This is the point
where the vapor pressure of the sample equals the atmospheric pressure.

o The experiment should be repeated to ensure the accuracy of the measurement.

The density of a liquid is determined by measuring the mass of a known volume of the
substance.[7]

Apparatus:

e Graduated cylinder (e.g., 10 mL or 25 mL)

e Analytical balance

o Pasteur pipette or dropper

Procedure:
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e The mass of a clean, dry graduated cylinder is accurately measured using an analytical
balance and recorded.

» A specific volume of Methyl 2-bromopropionate (e.g., 10 mL) is carefully transferred into
the graduated cylinder. A Pasteur pipette can be used to adjust the volume precisely to the
mark, ensuring the bottom of the meniscus is on the calibration line.

e The graduated cylinder containing the liquid is then reweighed, and the mass is recorded.

e The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder
from the mass of the cylinder with the liquid.[8]

e The density is then calculated using the formula: Density = Mass / Volume

e The measurement should be performed at a controlled temperature, as density is
temperature-dependent.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the experimental determination of the
boiling point and density of Methyl 2-bromopropionate.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b044725?utm_src=pdf-body
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.benchchem.com/product/b044725?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Physical Property Determination of Methyl 2-bromopropionate
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Caption: Workflow for determining the boiling point and density of a liquid sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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